Cas no 2034406-89-6 (5-bromo-N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}thiophene-2-sulfonamide)

• Product Name: 5-bromo-N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}thiophene-2-sulfonamide
• CAS No: 2034406-89-6
• MF: C₁₄H₁₉BrN₆O₂S₂
• MW: 447.373658418655
• CID: 6157067
• PubChem ID: 121138011
• Update Time: 2025-05-21

5-bromo-N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}thiophene-2-sulfonamide
• AKOS032457084
• 5-bromo-N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}thiophene-2-sulfonamide
• 5-bromo-N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]thiophene-2-sulfonamide
• F6438-3681
• 5-bromo-N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)thiophene-2-sulfonamide
• 2034406-89-6

• Inchi： 1S/C14H19BrN6O2S2/c1-20(2)13-17-11(18-14(19-13)21-7-3-4-8-21)9-16-25(22,23)12-6-5-10(15)24-12/h5-6,16H,3-4,7-9H2,1-2H3
• InChI Key： HYPNUDABIFBBKK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NCC1=NC(N(C)C)=NC(=N1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 446.01943g/mol
• Monoisotopic Mass: 446.01943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 128Ų

Additional information on 5-bromo-N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}thiophene-2-sulfonamide

5-Bromo-N-{4-(Dimethylamino)-6-(Pyrrolidin-1-Yl)-1,3,5-Triazin-2-Ylmethyl}Thiophene-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No 2034406-89-6, known as 5-bromo-N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}thiophene-2-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The molecular structure of this compound is characterized by a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur. The thiophene moiety is further substituted with a bromo group at the 5-position, contributing to the compound's electronic properties and reactivity. The sulfonamide group attached to the thiophene ring introduces additional functional complexity, enhancing the molecule's versatility in chemical reactions and biological interactions.

A key feature of this compound is the presence of a 1,3,5-triazine ring system substituted with dimethylamino and pyrrolidinyl groups. The 1,3,5-triazine core is a highly symmetrical and electron-deficient aromatic system, making it an attractive platform for various chemical modifications. The dimethylamino group introduces electron-donating properties, while the pyrrolidinyl substituent adds steric bulk and potential for hydrogen bonding interactions. Together, these groups modulate the electronic and steric properties of the triazine ring, making it suitable for diverse applications.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The combination of a sulfonamide group with a triazine core provides a unique pharmacophore that can interact with specific binding sites on target proteins. Additionally, the presence of a bromo substituent allows for further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of libraries of related compounds for high-throughput screening.

In materials science, this compound has shown promise as a precursor for advanced polymers and coatings due to its ability to form stable covalent bonds under mild reaction conditions. The sulfonamide group contributes to thermal stability and resistance to environmental degradation, while the triazine core provides opportunities for cross-linking and network formation.

From a synthetic perspective, the preparation of this compound involves multi-step processes that highlight modern organic synthesis techniques. The construction of the thiophene-sulfonamide moiety typically involves nucleophilic aromatic substitution or coupling reactions under catalytic conditions. The assembly of the triazine ring system requires careful control over regioselectivity to ensure the correct placement of substituents.

Recent research has also explored the photophysical properties of this compound, revealing its potential as a fluorescent probe in bioimaging applications. The combination of electron-rich and electron-deficient groups within the molecule creates an ideal environment for excited-state interactions, leading to strong fluorescence emission under UV excitation.

In conclusion, CAS No 2034406-89-6 represents a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool in both academic research and industrial development.